Cas no 2228676-33-1 (4-(1H-pyrazol-1-yl)phenyl sulfamate)

• Product Name: 4-(1H-pyrazol-1-yl)phenyl sulfamate
• CAS No: 2228676-33-1
• MF: C₉H₉N₃O₃S
• MW: 239.251060247421
• CID: 5838176
• PubChem ID: 165858900
• Update Time: 2025-06-08

4-(1H-pyrazol-1-yl)phenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrazol-1-yl)phenyl sulfamate
• EN300-2005123
• 2228676-33-1

• Inchi： 1S/C9H9N3O3S/c10-16(13,14)15-9-4-2-8(3-5-9)12-7-1-6-11-12/h1-7H,(H2,10,13,14)
• InChI Key： XIDVJBCELIFZAP-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=CC=1)N1C=CC=N1

Computed Properties

• Exact Mass: 239.03646233g/mol
• Monoisotopic Mass: 239.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.6Ų

Additional information on 4-(1H-pyrazol-1-yl)phenyl sulfamate

4-(1H-Pyrazol-1-yl)Phenyl Sulfamate (CAS No. 2228676-33-1): A Comprehensive Overview

4-(1H-Pyrazol-1-yl)phenyl sulfamate (CAS No. 2228676-33-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent advancements in the research and development of 4-(1H-pyrazol-1-yl)phenyl sulfamate.

Chemical Structure and Properties: The molecular formula of 4-(1H-pyrazol-1-yl)phenyl sulfamate is C₁₀H₉N₃O₃S, with a molecular weight of 247.26 g/mol. The compound consists of a phenyl ring substituted with a pyrazole moiety and a sulfamate group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The pyrazole ring is known for its bioisosteric properties, often used in drug design to enhance binding affinity and selectivity. The sulfamate group, on the other hand, is a versatile functional group that can participate in various chemical reactions and interactions, making it an attractive candidate for drug development.

Synthesis: The synthesis of 4-(1H-pyrazol-1-yl)phenyl sulfamate typically involves several steps, including the formation of the pyrazole ring, the introduction of the phenyl group, and the attachment of the sulfamate moiety. One common synthetic route involves the reaction of 4-bromophenylamine with ethyl acetoacetate to form an intermediate, which is then cyclized to produce the pyrazole ring. Subsequent steps involve the introduction of the sulfamate group through nucleophilic substitution reactions. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods, reducing the use of hazardous reagents and improving overall yield and purity.

Biological Activities: 4-(1H-pyrazol-1-yl)phenyl sulfamate has been extensively studied for its biological activities, particularly in the context of enzyme inhibition and anti-inflammatory properties. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting these enzymes, 4-(1H-pyrazol-1-yl)phenyl sulfamate can potentially reduce inflammation and associated symptoms.

Clinical Applications: The potential therapeutic applications of 4-(1H-pyrazol-1-yl)phenyl sulfamate are diverse and promising. In preclinical studies, this compound has shown efficacy in models of inflammatory diseases such as arthritis and asthma. Additionally, there is growing interest in exploring its potential as an anti-cancer agent due to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Clinical trials are currently underway to evaluate the safety and efficacy of 4-(1H-pyrazol-1-yl)phenyl sulfamate in various disease conditions.

Safety and Toxicology: Ensuring the safety of new compounds is a critical aspect of drug development. Extensive toxicological studies have been conducted on 4-(1H-pyrazol-1-yl)phenyl sulfamate, evaluating its effects on various organ systems and potential side effects. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety profile.

Future Directions: The future research on 4-(1H-pyrazol-1-yl)phenyl sulfamate is likely to focus on optimizing its pharmacological properties for specific therapeutic applications. This may involve structural modifications to enhance potency, selectivity, and bioavailability. Additionally, efforts will be directed towards developing novel formulations that improve patient compliance and reduce side effects. Collaborative efforts between academia and industry will be crucial in advancing this compound from preclinical stages to clinical trials and ultimately to market approval.

In conclusion, 4-(1H-pyrazol-1-yl)phenyl sulfamate (CAS No. 2228676-33-1) represents a promising candidate in the field of medicinal chemistry with significant potential for therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, this compound holds promise for addressing unmet medical needs in various disease conditions.